Cas no 212267-64-6 (5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol)

• Product Name: 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol
• CAS No: 212267-64-6
• MF: C₁₆H₂₂ClN₃O₂
• MW: 323.817782878876
• CID: 1399269
• PubChem ID: 131667614
• Update Time: 2025-06-08

5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol,5-(4-chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-
• 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol
• HWG 2061
• HWG-2061
• 5-(4-chlorophenyl)-2,2-dimethyl-3-(1,2,4-triazol-1-ylmethyl)pentane-1,3-diol
• t-Butylhydroxy-tebuconazol
• E8ZH7LS4E4
• NS00014507
• DTXSID50891627
• 5-(4-chlorophenyl)-2,2-dimethyl-3-[(1H-1,2,4-triazol-1-yl)methyl]pentane-1,3-diol
• HWG2061
• TEB_M324a
• Tebuconazole-tert-butylhydroxy
• 1,3-Pentanediol, 5-(4-chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-
• 212267-64-6
• 1,3-Pentanediol, 5-(4-chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-; 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol; HWG 2061
• 3-((1H-1,2,4-Triazol-1-yl)methyl)-5-(4-chlorophenyl)-2,2-dimethylpentane-1,3-diol
• Hydroxytebuconazole
• Tebuconazole-tert-butylhydroxy 1000 microg/mL in Acetonitrile
• starbld0026620

• Inchi： 1S/C16H22ClN3O2/c1-15(2,10-21)16(22,9-20-12-18-11-19-20)8-7-13-3-5-14(17)6-4-13/h3-6,11-12,21-22H,7-10H2,1-2H3
• InChI Key： OIKHXEKXIIAQKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(CN1C=NC=N1)(C(C)(C)CO)O

Computed Properties

• Exact Mass: 323.14026
• Monoisotopic Mass: 323.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.17

5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol

Comprehensive Overview of 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol (CAS No. 212267-64-6)

5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol, with the CAS number 212267-64-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique molecular structure combining a chlorophenyl group, a triazole ring, and a pentanediol backbone, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel antifungal agents and plant growth regulators.

The structural complexity of 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol allows it to interact with various biological targets. The presence of the 1,2,4-triazole moiety is particularly noteworthy, as this heterocyclic ring is a common pharmacophore in many FDA-approved drugs. Recent studies have explored its role in inhibiting fungal cytochrome P450 enzymes, a mechanism similar to that of commercial azole antifungals. This has led to growing interest in its use for combating crop diseases and post-harvest fungal infections, especially in the context of sustainable agriculture practices.

From a synthetic chemistry perspective, the CAS 212267-64-6 compound presents interesting challenges and opportunities. Its chiral centers at the 1,3-positions of the pentanediol chain make it a valuable building block for asymmetric synthesis. Pharmaceutical researchers are investigating its potential as a precursor for steroid analogs and enzyme inhibitors. The compound's stability under various pH conditions and its moderate solubility in organic solvents contribute to its utility in drug formulation processes.

Environmental and safety considerations for 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol have been thoroughly evaluated in recent literature. While not classified as hazardous under standard regulations, proper handling procedures are recommended due to its chlorinated aromatic component. The compound's biodegradation pathway has been studied in soil systems, showing favorable results for agricultural applications. These eco-friendly characteristics align well with current market demands for green chemistry solutions and sustainable crop protection products.

Analytical characterization of CAS 212267-64-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound exhibits characteristic peaks in the aromatic region (7-8 ppm) in proton NMR, along with distinctive signals from the triazole protons and methyl groups. These analytical fingerprints are crucial for quality control in industrial production and for verifying the compound's purity in research applications. Recent advancements in process analytical technology (PAT) have enabled more efficient monitoring of its synthesis and purification.

The commercial availability of 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol has expanded in recent years, with several specialty chemical suppliers offering it in various purity grades. Pricing trends reflect its growing importance as a pharmaceutical intermediate, particularly in markets focused on antimicrobial development. Current research trends suggest potential applications beyond its traditional uses, including exploration in material science for functional polymers and in catalysis as a ligand for transition metal complexes.

Future prospects for CAS 212267-64-6 appear promising, with ongoing investigations into its structure-activity relationships and potential modifications to enhance its biological properties. The scientific community continues to explore its interactions with various enzyme systems, particularly those involved in fungal metabolism. As regulatory requirements for agricultural and pharmaceutical products become more stringent, compounds like 5-(4-Chlorophenyl)-2,2-dimethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1,3-pentanediol that combine efficacy with favorable environmental profiles are likely to see increased demand.

For researchers working with this compound, proper storage conditions are essential to maintain its stability. Recommended practices include protection from moisture and storage at controlled room temperature. The compound's shelf life can be significantly extended when stored under inert atmosphere, making it a reliable reagent for long-term research projects. These practical considerations are particularly important for laboratories focusing on high-throughput screening or combinatorial chemistry applications.